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Compound of Interest

Cyclopropylhydrazine
Compound Name:
hydrochloride

cat. No.: B1591820

An In-depth Technical Guide to Cyclopropylhydrazine Hydrochloride: Molecular Structure,
Properties, and Synthesis

For Researchers, Scientists, and Drug Development
Professionals

This technical guide provides a comprehensive overview of the molecular structure,
physicochemical properties, and a detailed experimental protocol for the synthesis of
cyclopropylhydrazine hydrochloride. The information is presented to support research,
development, and quality control activities involving this compound.

Molecular Structure and Identification

Cyclopropylhydrazine hydrochloride is an organic compound featuring a cyclopropyl ring
bonded to a hydrazine functional group. It is supplied as a hydrochloride salt to improve its
stability and handling properties.

The chemical structure consists of a three-membered cyclopropyl ring attached to a nitrogen
atom of a hydrazine moiety (-NH-NH2). The hydrochloride salt is formed by the protonation of
one of the nitrogen atoms.

Chemical Identifiers
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Identifier Value

IUPAC Name cyclopropylhydrazine;hydrochloride[1]
CAS Number 213764-25-1[2][3]

Molecular Formula C3H9CIN2[1][2][4]

cyclopropy! hydrazine hydrochloride, 1-
Synonyms cyclopropylhydrazine hydrochloride,
Cyclopropylhydrazine monohydrochloride[2][4]

Physicochemical Properties

A summary of the key physicochemical properties of cyclopropylhydrazine hydrochloride is
provided in the table below. These properties are essential for its handling, storage, and
application in experimental settings.

Property Value Source
Molecular Weight 108.57 g/mol [1112]
Appearance White to Off-White Solid [4]
Melting Point 131.6 - 132.6 °C [4][5]

- Slightly soluble in DMSO,
Solubility [4]
Methanol, and Water

Experimental Protocols
Synthesis of Cyclopropylhydrazine Hydrochloride

A common method for the preparation of cyclopropylhydrazine hydrochloride involves the
deprotection of a Boc-protected precursor, N-Boc-cyclopropylhydrazine.[4][5]

Materials:

e N-Boc-cyclopropylhydrazine

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Cyclopropylhydrazine-hydrochloride
https://cymitquimica.com/products/IN-DA0037LD/cyclopropylhydrazine-hydrochloride/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB02614843.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclopropylhydrazine-hydrochloride
https://cymitquimica.com/products/IN-DA0037LD/cyclopropylhydrazine-hydrochloride/
https://www.chembk.com/en/chem/Cyclopropylhydrazine%20monohydrochloride
https://cymitquimica.com/products/IN-DA0037LD/cyclopropylhydrazine-hydrochloride/
https://www.chembk.com/en/chem/Cyclopropylhydrazine%20monohydrochloride
https://www.benchchem.com/product/b1591820?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclopropylhydrazine-hydrochloride
https://cymitquimica.com/products/IN-DA0037LD/cyclopropylhydrazine-hydrochloride/
https://www.chembk.com/en/chem/Cyclopropylhydrazine%20monohydrochloride
https://www.chembk.com/en/chem/Cyclopropylhydrazine%20monohydrochloride
https://patents.google.com/patent/CN105503647A/en
https://www.chembk.com/en/chem/Cyclopropylhydrazine%20monohydrochloride
https://www.benchchem.com/product/b1591820?utm_src=pdf-body
https://www.benchchem.com/product/b1591820?utm_src=pdf-body
https://www.chembk.com/en/chem/Cyclopropylhydrazine%20monohydrochloride
https://patents.google.com/patent/CN105503647A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1591820?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Concentrated Hydrochloric Acid

Ethanol

Activated Carbon

Ice-water bath

Three-necked flask

Magnetic stirrer

Rotary evaporator

Filtration apparatus

Procedure:

In a 100 mL three-necked flask, add N-Boc-cyclopropylhydrazine (5g, 29 mmol).[4][5]

Place the flask in an ice-water bath to cool.

Slowly add concentrated hydrochloric acid (10 mL) dropwise to the flask while stirring.[4][5]

After the addition is complete, remove the ice bath and allow the reaction mixture to stir at
room temperature overnight (approximately 17-20 hours).[4][5]

Monitor the reaction progress using Thin Layer Chromatography (TLC).

Once the reaction is complete, add a small amount of activated carbon to the solution to
decolorize it.[4][5]

Filter the mixture to remove the activated carbon.

Concentrate the aqueous phase using a rotary evaporator to obtain the crude product.[4][5]

Recrystallize the crude product from ethanol to yield pure, white crystals of
cyclopropylhydrazine hydrochloride.[4][5]
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Expected Yield: Approximately 76%][4]

Quality Control and Analysis

The identity and purity of the synthesized cyclopropylhydrazine hydrochloride can be
confirmed using various analytical techniques. Nuclear Magnetic Resonance (NMR)
spectroscopy is a key method for structural elucidation.

IH NMR Spectroscopy: The proton NMR spectrum can be used to confirm the presence of the
cyclopropyl and hydrazine protons. A reference patent provides the following *H NMR data for
the N-Boc protected intermediate, which is a precursor to the final product: *H NMR (400MHz,
CDCIs3): 4 = 0.52-0.55 (m, 2H, CH2CH3), 0.75-0.80 (m, 2H, CH2CHz2), 1.23 (s, 9H, 3CH?3), 2.62-
2.67 (m, 1H, CH), 5.76 (bs, 1H, NH), 6.64 (s, 1H, NH).[5] Analysis of the final product would
show the disappearance of the Boc-protons and shifts in the signals of the cyclopropyl and
hydrazine protons.

Visualized Synthesis Workflow

The following diagram illustrates the key steps in the synthesis of cyclopropylhydrazine
hydrochloride from its Boc-protected precursor.

Synthesis Workflow of Cyclopropylhydrazine Hydrochloride
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Caption: Synthesis workflow for cyclopropylhydrazine hydrochloride.

Applications in Research and Development

Cyclopropylhydrazine hydrochloride serves as a valuable building block in organic
synthesis. It is particularly utilized as an intermediate in the creation of more complex
molecules, including those with potential applications in the pharmaceutical and agrochemical
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industries.[4] For instance, it is a key precursor in the synthesis of certain pyrazole compounds,
which are known for their biological activities.[4]

Safety and Handling

As with all hydrazine derivatives, cyclopropylhydrazine hydrochloride should be handled
with care in a well-ventilated laboratory fume hood. Appropriate personal protective equipment
(PPE), including gloves, safety glasses, and a lab coat, should be worn. It is classified as an
irritant.[4] For detailed safety information, consult the Safety Data Sheet (SDS) provided by the
supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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